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1-[3-(dimethylamino)propyl]-3-hydroxy-5-(4-methoxyphenyl)-4-[(2-methyl-2,3-dihydro-1-benzofuran-5-yl)carbonyl]-1,5-dihydro-2H-pyrrol-2-one 1-[3-(dimethylamino)propyl]-3-hydroxy-5-(4-methoxyphenyl)-4-[(2-methyl-2,3-dihydro-1-benzofuran-5-yl)carbonyl]-1,5-dihydro-2H-pyrrol-2-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC0712873
InChI: InChI=1S/C26H30N2O5/c1-16-14-19-15-18(8-11-21(19)33-16)24(29)22-23(17-6-9-20(32-4)10-7-17)28(26(31)25(22)30)13-5-12-27(2)3/h6-11,15-16,23,29H,5,12-14H2,1-4H3/b24-22+
SMILES: CC1CC2=C(O1)C=CC(=C2)C(=C3C(N(C(=O)C3=O)CCCN(C)C)C4=CC=C(C=C4)OC)O
Molecular Formula: C26H30N2O5
Molecular Weight: 450.5 g/mol

1-[3-(dimethylamino)propyl]-3-hydroxy-5-(4-methoxyphenyl)-4-[(2-methyl-2,3-dihydro-1-benzofuran-5-yl)carbonyl]-1,5-dihydro-2H-pyrrol-2-one

CAS No.:

Cat. No.: VC0712873

Molecular Formula: C26H30N2O5

Molecular Weight: 450.5 g/mol

* For research use only. Not for human or veterinary use.

1-[3-(dimethylamino)propyl]-3-hydroxy-5-(4-methoxyphenyl)-4-[(2-methyl-2,3-dihydro-1-benzofuran-5-yl)carbonyl]-1,5-dihydro-2H-pyrrol-2-one -

Specification

Molecular Formula C26H30N2O5
Molecular Weight 450.5 g/mol
IUPAC Name (4E)-1-[3-(dimethylamino)propyl]-4-[hydroxy-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylidene]-5-(4-methoxyphenyl)pyrrolidine-2,3-dione
Standard InChI InChI=1S/C26H30N2O5/c1-16-14-19-15-18(8-11-21(19)33-16)24(29)22-23(17-6-9-20(32-4)10-7-17)28(26(31)25(22)30)13-5-12-27(2)3/h6-11,15-16,23,29H,5,12-14H2,1-4H3/b24-22+
Standard InChI Key ILZBAJPTJQEATO-ZNTNEXAZSA-N
Isomeric SMILES CC1CC2=C(O1)C=CC(=C2)/C(=C\3/C(N(C(=O)C3=O)CCC[NH+](C)C)C4=CC=C(C=C4)OC)/[O-]
SMILES CC1CC2=C(O1)C=CC(=C2)C(=C3C(N(C(=O)C3=O)CCCN(C)C)C4=CC=C(C=C4)OC)O
Canonical SMILES CC1CC2=C(O1)C=CC(=C2)C(=C3C(N(C(=O)C3=O)CCC[NH+](C)C)C4=CC=C(C=C4)OC)[O-]

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